Cas no 2171733-57-4 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid
• CAS No: 2171733-57-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6360908
• PubChem ID: 165563304
• Update Time: 2025-06-12

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3,3-dimethylazetidine-2-carboxylic acid
• EN300-1544216
• 2171733-57-4

• Inchi： 1S/C27H32N2O5/c1-4-17(13-14-23(30)29-16-27(2,3)24(29)25(31)32)28-26(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22,24H,4,13-16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： GSOJKOFIFQGZBV-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)CN1C(CCC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic Acid (CAS No. 2171733-57-4)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid, identified by its CAS number 2171733-57-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the synthesis of bioactive peptides and protease inhibitors. The structural complexity of this molecule, featuring a combination of fluoren-9-yl and azetidine moieties, makes it a subject of extensive research for its pharmacological properties.

The presence of the methoxycarbonyl group in the molecule enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. This feature is particularly relevant in the context of peptide coupling reactions, where such protecting groups are often employed to ensure high yields and purity. The compound's structure also incorporates an amide linkage, which is a common motif in many bioactive molecules, further highlighting its potential utility in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting various enzymes involved in critical biological pathways. Among these enzymes, proteases play a pivotal role in numerous physiological processes, including inflammation, blood clotting, and tumor progression. The design of protease inhibitors often requires precise structural modifications to achieve high specificity and efficacy. The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid has been explored as a potential scaffold for such inhibitors due to its unique structural features.

The fluoren-9-yl moiety is particularly noteworthy as it contributes to the molecule's solubility and binding affinity. Fluorene-based compounds have been widely studied for their ability to interact with biological targets due to their rigid aromatic structure and hydrophobic properties. In contrast, the azetidine ring provides a three-membered heterocyclic framework that can be tailored to optimize interactions with specific enzyme active sites. This combination of structural elements makes the compound an attractive candidate for further development.

The pharmacological potential of this compound has been investigated through both computational modeling and experimental studies. Computational approaches have been instrumental in predicting how the molecule might interact with target proteins, providing insights into its binding affinity and mode of action. These simulations have suggested that the compound could effectively inhibit certain proteases by occupying key binding pockets within the enzyme's active site.

In experimental settings, researchers have synthesized analogs of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid to assess their inhibitory activity against various proteases. Initial results have shown promising effects on enzymes such as matrix metalloproteinases (MMPs), which are implicated in tissue degradation and inflammation. The ability to modulate these enzymes could have therapeutic implications in conditions like arthritis and cancer.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Key steps include the introduction of the methoxycarbonyl protecting group on the amino functionality, followed by coupling with the hexanoyl moiety via an amide bond formation reaction. The final step involves incorporating the azetidine ring through cyclization reactions under controlled conditions.

The use of advanced synthetic techniques has enabled researchers to modify specific parts of the molecule while maintaining its core structure. This flexibility is crucial for fine-tuning pharmacological properties such as solubility, metabolic stability, and target specificity. For instance, modifications to the side chains or substituents can significantly alter the compound's interaction with biological targets without compromising its overall efficacy.

The growing interest in this compound is also driven by its potential applications in drug delivery systems. Researchers are exploring ways to incorporate it into nanoparticles or other delivery vehicles that can enhance its bioavailability and targeted action. Such advancements could lead to more effective treatments with fewer side effects.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3,3-dimethylazetidine-2-carboxylic acid (CAS No. 2171733-57-4) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted applications. Its potential as a protease inhibitor and its suitability for drug delivery systems highlight its importance in ongoing research efforts aimed at developing novel therapeutic agents.